17,20-Dimethylisocarbacyclin 17,20-Dimethylisocarbacyclin
Brand Name: Vulcanchem
CAS No.: 122168-74-5
VCID: VC20855826
InChI: InChI=1S/C22H36O4/c1-2-3-4-5-9-18(23)11-12-19-20-14-16(8-6-7-10-22(25)26)13-17(20)15-21(19)24/h11-13,17-21,23-24H,2-10,14-15H2,1H3,(H,25,26)/b12-11+/t17-,18-,19+,20-,21+/m1/s1
SMILES: CCCCCCC(C=CC1C(CC2C1CC(=C2)CCCCC(=O)O)O)O
Molecular Formula: C22H36O4
Molecular Weight: 364.5 g/mol

17,20-Dimethylisocarbacyclin

CAS No.: 122168-74-5

Cat. No.: VC20855826

Molecular Formula: C22H36O4

Molecular Weight: 364.5 g/mol

* For research use only. Not for human or veterinary use.

17,20-Dimethylisocarbacyclin - 122168-74-5

Specification

CAS No. 122168-74-5
Molecular Formula C22H36O4
Molecular Weight 364.5 g/mol
IUPAC Name 5-[(3aR,5S,6S,6aR)-5-hydroxy-6-[(E,3R)-3-hydroxynon-1-enyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pentanoic acid
Standard InChI InChI=1S/C22H36O4/c1-2-3-4-5-9-18(23)11-12-19-20-14-16(8-6-7-10-22(25)26)13-17(20)15-21(19)24/h11-13,17-21,23-24H,2-10,14-15H2,1H3,(H,25,26)/b12-11+/t17-,18-,19+,20-,21+/m1/s1
Standard InChI Key YEZIMJFDHJLYCT-DLPDBRSHSA-N
Isomeric SMILES CCCCCC[C@H](/C=C/[C@@H]1[C@H](C[C@@H]2[C@H]1CC(=C2)CCCCC(=O)O)O)O
SMILES CCCCCCC(C=CC1C(CC2C1CC(=C2)CCCCC(=O)O)O)O
Canonical SMILES CCCCCCC(C=CC1C(CC2C1CC(=C2)CCCCC(=O)O)O)O

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